(1R,9aR)-octahydro-2H-quinolizin-1-ylmethyl (4-chlorophenoxy)sulfonylcarbamate
Overview
Description
N-(4-chlorophenoxy)sulfonylcarbamic acid [(1R,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methyl ester is a quinolizidine alkaloid.
Scientific Research Applications
Synthesis and Structural Studies
- The compound has been used in the asymmetric total synthesis of (-)-lupinine and (+)-epilupinine, showcasing its significance in stereocontrolled organic synthesis (Hua, Miao, Bravo & Takemoto, 1991).
- It plays a role in the synthesis of complex metabolites, such as ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate, demonstrating its utility in medicinal chemistry (Mizuno, Yamashita, Sawai, Nakamoto & Goto, 2006).
- The compound's structure has been leveraged in the design of novel potential antipsychotic agents, underlining its relevance in neuropsychiatric drug development (Imhof, Kyburz & Daly, 1984).
Pharmacological Research
- It has been modified for the development of analgesic agents, indicating its potential in pain management research (Nurmaganbetov, Savelyev, Gatilov, Nurkenov, Seidakhmetova, Shulgau, Mukusheva, Fazylov & Shults, 2021).
- Its derivatives have shown promising antiplasmodial activity, suggesting its application in antimalarial drug development (Rusconi, Vaiana, Casagrande, Basilico, Parapini, Taramelli, Romeo & Sparatore, 2012).
- The compound has been studied for its effects on dopamine neurons, contributing to understanding its potential role in psychopharmacology (Sorensen, Humphreys & Palfreyman, 1989).
Chemical Properties and Applications
- Research on sulfonylcarbamate, a group present in the compound, has revealed its unique properties as a hydroxy-protecting group, highlighting its versatility in synthetic chemistry (Manabe, Yamaguchi & Ito, 2013).
properties
Molecular Formula |
C17H23ClN2O5S |
|---|---|
Molecular Weight |
402.9 g/mol |
IUPAC Name |
[(1R,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methyl N-(4-chlorophenoxy)sulfonylcarbamate |
InChI |
InChI=1S/C17H23ClN2O5S/c18-14-6-8-15(9-7-14)25-26(22,23)19-17(21)24-12-13-4-3-11-20-10-2-1-5-16(13)20/h6-9,13,16H,1-5,10-12H2,(H,19,21)/t13-,16+/m0/s1 |
InChI Key |
MZLRSFBNYSKEPU-XJKSGUPXSA-N |
Isomeric SMILES |
C1CCN2CCC[C@H]([C@H]2C1)COC(=O)NS(=O)(=O)OC3=CC=C(C=C3)Cl |
SMILES |
C1CCN2CCCC(C2C1)COC(=O)NS(=O)(=O)OC3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CCN2CCCC(C2C1)COC(=O)NS(=O)(=O)OC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3,4,5-Trimethoxy-10-oxo-11,18,20-trioxapentacyclo[13.7.0.02,7.09,13.017,21]docosa-1(22),2,4,6,15,17(21)-hexaen-14-yl) (Z)-2-methylbut-2-enoate](/img/structure/B1234819.png)
![2-(3,4-dichlorophenyl)-N-methyl-N-[(1S,2S)-2-(1-pyrrolidinyl)cyclohexyl]acetamide](/img/structure/B1234836.png)
![(3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenyl-8'-spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]carboxamide](/img/structure/B1234838.png)
